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Compound of Interest

Compound Name: 1,6-Bis(triethoxysilyl)hexane

Cat. No.: B1631551 Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 1,6-
Bis(triethoxysilyl)hexane

Abstract
This technical guide provides a comprehensive analysis of the key spectroscopic data for 1,6-
Bis(triethoxysilyl)hexane (CAS No. 52034-16-9), a widely utilized difunctional organosilane

crosslinking agent.[1] As a molecule integral to the formation of organic-inorganic hybrid

materials, a thorough understanding of its structural verification via spectroscopic methods is

paramount for researchers in materials science and chemical synthesis. This document

presents a detailed interpretation of the expected Nuclear Magnetic Resonance (¹H and ¹³C

NMR) and Fourier-Transform Infrared (FT-IR) spectra. The causality behind spectral features is

explained, and field-proven protocols for data acquisition are provided to ensure scientific

integrity and reproducibility.

Introduction: The Molecular Architecture and Utility
1,6-Bis(triethoxysilyl)hexane is a linear aliphatic silane featuring a central hexane chain

capped at both ends by triethoxysilyl functional groups. Its chemical formula is C₁₈H₄₂O₆Si₂

with a molecular weight of 410.70 g/mol .[1][2] This structure makes it an ideal candidate for

use as a hydrophobic crosslinking agent and adhesion promoter, capable of bridging organic

polymer chains or bonding organic materials to inorganic substrates upon hydrolysis and

condensation of its ethoxy groups.[1] Accurate spectroscopic characterization is the
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cornerstone of quality control, ensuring the purity and structural integrity of the material before

its application.

Molecular Structure
The structure of 1,6-Bis(triethoxysilyl)hexane is foundational to understanding its spectral

output.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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